Cas no 76179-25-4 (Ethyl 3,3-dibromo-2-oxopropanoate)

• Product Name: Ethyl 3,3-dibromo-2-oxopropanoate
• CAS No: 76179-25-4
• MF: C₅H₆Br₂O₃
• MW: 273.907340526581
• CID: 2801390
• PubChem ID: 533760
• Update Time: 2025-06-08

Ethyl 3,3-dibromo-2-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• 76179-25-4
• Propanoic acid, 3,3-dibromo-2-oxo-, ethyl ester
• AKOS028111470
• Ethyl 3,3-dibromo-2-oxopropanoate #
• Ethyl dibromopyruvate
• DTXSID20336434
• MFCD25967009
• BS-17523
• MNNLKNXLOUVIKS-UHFFFAOYSA-N
• BDA17925
• C5H6Br2O3
• E74294
• CS-0187404
• Ethyl 3,3-dibromo-2-oxopropanoate

• Inchi： 1S/C5H6Br2O3/c1-2-10-5(9)3(8)4(6)7/h4H,2H2,1H3
• InChI Key： MNNLKNXLOUVIKS-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OCC)=O)Br

Computed Properties

• Exact Mass: 273.86632g/mol
• Monoisotopic Mass: 271.86837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 3,3-dibromo-2-oxopropanoate

Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) is a significant compound in the realm of chemical biology, playing a pivotal role in various research applications. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in pharmaceutical synthesis and material science. The Ethyl 3,3-dibromo-2-oxopropanoate molecule, with its two bromine atoms and ester functional group, offers a versatile platform for further chemical modifications and functionalization.

The chemical structure of Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) consists of an acetoacetate backbone with bromine substituents at the third carbon position. This configuration makes it an attractive intermediate in organic synthesis, particularly in the development of complex molecules such as drug candidates and specialty chemicals. The presence of bromine atoms enhances the reactivity of the molecule, allowing for various coupling reactions and transformations that are essential in medicinal chemistry.

In recent years, there has been a surge in research focusing on the applications of halogenated compounds like Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) in pharmaceutical development. Halogenated intermediates are widely used due to their ability to participate in cross-coupling reactions, which are fundamental to constructing complex molecular architectures. For instance, the Suzuki-Miyaura coupling reaction has been extensively employed to introduce aryl groups into halogenated compounds, expanding their utility in drug design.

The compound's ester group also contributes to its versatility, enabling it to serve as a precursor for various bioactive molecules. Researchers have explored its potential in synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The bromine atoms can be selectively removed or replaced with other functional groups, allowing for fine-tuning of the molecule's properties to meet specific pharmacological requirements.

One of the most intriguing aspects of Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) is its role in material science applications. Halogenated compounds are known for their unique electronic properties, making them suitable for use in organic electronics and nanotechnology. The ability to modify the molecular structure of this compound allows scientists to tailor its properties for specific applications, such as organic light-emitting diodes (OLEDs) and conductive polymers.

The synthesis of Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) typically involves bromination reactions on propionic acid derivatives followed by esterification. Advanced synthetic techniques have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their experiments. These advancements have contributed to the growing interest in this compound within the scientific community.

In conclusion, Ethyl 3,3-dibromo-2-oxopropanoate (CAS No. 76179-25-4) is a multifaceted compound with significant implications in both chemical biology and material science. Its unique structural features make it a valuable intermediate for pharmaceutical synthesis and a promising candidate for innovative material applications. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.